Cas no 175204-64-5 (1,3,5-Triazin-2-amine,4-(methylthio)-6-(1-pyrrolidinyl)-)

• Product Name: 1,3,5-Triazin-2-amine,4-(methylthio)-6-(1-pyrrolidinyl)-
• CAS No: 175204-64-5
• MF: C₈H₁₃N₅S
• MW: 211.287318944931
• CID: 133963
• PubChem ID: 2782096
• Update Time: 2025-04-19

1,3,5-Triazin-2-amine,4-(methylthio)-6-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine,4-(methylthio)-6-(1-pyrrolidinyl)-
• 4-(METHYLTHIO)-6-TETRAHYDRO-1H-PYRROL-1-YL-1,3,5-TRIAZIN-2-AMINE
• 4-methylsulfanyl-6-pyrrolidin-1-yl-1,3,5-triazin-2-amine
• HMS559E09
• 2-AMINO-4-(METHYLTHIO)-6-PYRROLIDINO-1,3,5-TRIAZINE
• Maybridge1_006257
• 4-(Methylthio)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-amine
• 4-(methylsulfanyl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-amine
• CCG-253454
• AKOS015908916
• 175204-64-5
• DTXSID90381936
• FT-0616815
• Oprea1_501591
• 1,3,5-Triazin-2-amine, 4-(methylthio)-6-(1-pyrrolidinyl)-

• Inchi： 1S/C8H13N5S/c1-14-8-11-6(9)10-7(12-8)13-4-2-3-5-13/h2-5H2,1H3,(H2,9,10,11,12)
• InChI Key： PYYITVPEUGKVSQ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(N)=NC(=N1)N1CCCC1

Computed Properties

• Exact Mass: 211.08900
• Monoisotopic Mass: 211.08916661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 457°C at 760 mmHg
• Flash Point: 230.2°C
• Refractive Index: 1.649
• PSA: 93.23000
• LogP: 1.42210